![molecular formula C18H16N4OS B286652 4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether](/img/structure/B286652.png)
4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether is a chemical compound that belongs to the class of triazolothiadiazole derivatives. It has been found to have various scientific research applications due to its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of 4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether is not fully understood. However, it has been suggested that the compound may exert its biological effects by inhibiting specific enzymes or signaling pathways involved in the pathogenesis of various diseases. For example, some studies have reported that the compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been investigated in several studies. The compound has been reported to exhibit potent anti-inflammatory activity by reducing the production of pro-inflammatory cytokines, such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). It has also been found to induce apoptosis (programmed cell death) in cancer cells by activating specific signaling pathways.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether in lab experiments is its potent biological activity. The compound has been found to exhibit strong anti-inflammatory, antitumor, and antimicrobial activities, making it a promising candidate for the development of new therapeutic agents. However, one of the limitations of using the compound is its potential toxicity. Some studies have reported that the compound can induce cytotoxicity in normal cells at high concentrations, which may limit its clinical applications.
Future Directions
There are several future directions for the research on 4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether. One of the areas that require further investigation is the compound's mechanism of action. Despite the extensive research on the compound, its precise molecular targets and signaling pathways are not fully understood. Another area of future research is the development of new derivatives of the compound with improved pharmacological properties. Finally, more studies are needed to evaluate the safety and efficacy of the compound in preclinical and clinical settings.
In conclusion, this compound is a promising compound with potent biological activity and various scientific research applications. Further research is needed to fully understand its mechanism of action and to develop new derivatives with improved pharmacological properties.
Synthesis Methods
The synthesis of 4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been reported in several studies. One of the most common methods involves the reaction of 4-ethylphenyl hydrazine with 2-(4-methoxyphenyl)acetonitrile in the presence of sulfuric acid and phosphorus pentoxide. The resulting product is then treated with thiosemicarbazide and sodium hydroxide to obtain the final compound.
Scientific Research Applications
4-[6-(4-Ethylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]phenyl methyl ether has been found to have various scientific research applications. It has been reported to exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. Several studies have also investigated its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
Properties
Molecular Formula |
C18H16N4OS |
---|---|
Molecular Weight |
336.4 g/mol |
IUPAC Name |
6-(4-ethylphenyl)-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C18H16N4OS/c1-3-12-4-6-14(7-5-12)17-21-22-16(19-20-18(22)24-17)13-8-10-15(23-2)11-9-13/h4-11H,3H2,1-2H3 |
InChI Key |
BMGVKJVECSFAHY-UHFFFAOYSA-N |
SMILES |
CCC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Canonical SMILES |
CCC1=CC=C(C=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.